5-chloro-6-hydroxy-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide

• IUPAC Name: 5-chloro-N-[2-(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H15ClN4O3/c1-20-5-2-10-3-6-21(16(24)13(10)20)7-4-18-14(22)11-8-12(17)15(23)19-9-11/h2-3,5-6,8-9H,4,7H2,1H3,(H,18,22)(H,19,23)
• InChI Key: ZIUQNJWYYJLYCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C(=O)N(C=C2)CCNC(=O)C3=CNC(=O)C(=C3)Cl
• Molecular Formula: C16H15ClN4O3
• Molecular Weight: 346.77 g/mol

Description

5-chloro-6-hydroxy-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide is a useful research compound. Its molecular formula is C16H15ClN4O3 and its molecular weight is 346.77. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-6-hydroxy-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-6-hydroxy-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research into nicotinamide derivatives often focuses on their synthesis and structural analysis. For example, the thermally-controlled chemoselective reduction of pyridine derivatives can produce novel compounds with established isomeric structures through conversion to known compounds, highlighting the importance of chemical synthesis techniques in elucidating structural details of nicotinamide derivatives (Goto, Saito, & Sato, 1987). Additionally, the synthesis of nicotinamide C-nucleosides and their derivatives showcases the versatility of nicotinamide compounds in generating isosteric and isoelectronic analogues, further contributing to our understanding of their chemical properties (Kabat, Pankiewicz, & Watanabe, 1987).

Biological and Pharmacological Applications

Nicotinamide and its derivatives play significant roles in biological and pharmacological contexts. The metabolic fate of nicotinamide in higher plants, for instance, involves its conversion to nicotinic acid and subsequent incorporation into nicotinamide adenine nucleotides, illustrating its integral role in anabolic and metabolic processes across various plant species (Matsui et al., 2007). Such studies are essential for understanding the biological functions of nicotinamide compounds and exploring their potential applications in enhancing plant growth and health.

Potential for Novel Herbicides

Research into nicotinic acid derivatives has also revealed their potential as herbicides. The synthesis and study of N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid demonstrated significant herbicidal activity against certain plant species, indicating the possibility of developing new, natural-product-based herbicides from nicotinamide derivatives (Yu et al., 2021).